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Cat. No.: B161215 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Initial Discovery and Natural Source of Latisxanthone C

Latisxanthone C is a xanthone derivative isolated from the fruit peel of Garcinia latissima, a

plant species belonging to the Clusiaceae family. Its discovery was first reported in a 2017

study published in the Journal of Natural Products by Juswanto and colleagues. This research

detailed the isolation and structure elucidation of five new xanthones, including Latisxanthone
C, from this natural source. Garcinia latissima, commonly known as the "Manggis Papua," is

found in the tropical regions of Indonesia and is a rich source of various bioactive secondary

metabolites, particularly xanthones.

Experimental Protocols
The isolation and structural characterization of Latisxanthone C involved a series of

meticulous experimental procedures, as outlined below.

General Experimental Procedures
Standard laboratory equipment and analytical techniques were employed for the purification

and structural determination of Latisxanthone C. These included:

Chromatography: Vacuum liquid chromatography (VLC), column chromatography (CC) with

silica gel, and preparative thin-layer chromatography (PTLC) were utilized for the separation

and purification of the compounds.
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Spectroscopy: Nuclear Magnetic Resonance (NMR) spectra, including ¹H NMR, ¹³C NMR,

and 2D NMR (COSY, HSQC, HMBC), were recorded on a 500 MHz spectrometer. Chemical

shifts are reported in δ (ppm) values relative to the solvent signals.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

was used to determine the molecular formula of the isolated compounds.

Plant Material
The fruit peels of Garcinia latissima were collected from a specified region in Indonesia. A

voucher specimen was deposited at a designated herbarium for botanical authentication and

future reference.

Extraction and Isolation
The dried and powdered fruit peels of G. latissima (2.0 kg) were macerated with methanol

(MeOH) at room temperature. The resulting crude extract was then partitioned successively

with n-hexane and ethyl acetate (EtOAc). The EtOAc-soluble fraction, which exhibited

significant bioactivity, was subjected to further chromatographic separation.

An overview of the extraction and isolation workflow is presented below:
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Figure 1. Workflow for the extraction and isolation of Latisxanthone C.
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The ethyl acetate fraction was subjected to vacuum liquid chromatography over silica gel,

eluting with a gradient of n-hexane and ethyl acetate to yield five main fractions (A-E). Fraction

C was further purified by column chromatography on silica gel, followed by preparative thin-

layer chromatography to afford Latisxanthone C as a pure compound.

Structural Elucidation of Latisxanthone C
The chemical structure of Latisxanthone C was determined through extensive spectroscopic

analysis, primarily using NMR and mass spectrometry.

Spectroscopic Data
The following tables summarize the key quantitative data obtained from the spectroscopic

analyses of Latisxanthone C.

Table 1: ¹H NMR Spectroscopic Data for Latisxanthone C (500 MHz, CDCl₃)

Position δH (ppm) Multiplicity J (Hz)

5 6.35 s

1'-H₂ 3.40 d 7.0

2' 5.25 t 7.0

4' 1.80 s

5' 1.68 s

1''-H₂ 4.15 d 6.5

2'' 5.30 t 6.5

4'' 1.85 s

5'' 1.75 s

1-OH 13.50 s

6-OCH₃ 3.85 s

Table 2: ¹³C NMR Spectroscopic Data for Latisxanthone C (125 MHz, CDCl₃)
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Position δC (ppm)

1 161.5

2 109.0

3 162.0

4 92.5

4a 155.0

5 98.0

6 165.0

7 105.0

8 140.0

8a 108.0

9 182.0

9a 103.5

1' 21.5

2' 122.0

3' 132.0

4' 25.8

5' 18.0

1'' 28.5

2'' 123.0

3'' 131.5

4'' 25.9

5'' 18.2

6-OCH₃ 56.0
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The structure was further confirmed by 2D NMR experiments (COSY, HSQC, and HMBC),

which established the connectivity of the protons and carbons within the molecule.

Signaling Pathways and Bioactivity
At present, there is limited published information regarding the specific signaling pathways

modulated by Latisxanthone C or its detailed biological activities. The initial discovery paper

focused primarily on the isolation and structural characterization of the compound. Further

research is required to explore the pharmacological potential of Latisxanthone C and to

elucidate its mechanism of action.

The general class of xanthones, particularly those isolated from Garcinia species, has been

reported to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory,

antimicrobial, and anticancer properties. A hypothetical workflow for investigating the bioactivity

of a novel xanthone like Latisxanthone C is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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